(7-(2-Fluorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)(pyridin-3-yl)methanone

• IUPAC Name: [7-(2-fluorophenyl)-1,1-dioxo-1,4-thiazepan-4-yl]-pyridin-3-ylmethanone
• InChI: InChI=1S/C17H17FN2O3S/c18-15-6-2-1-5-14(15)16-7-9-20(10-11-24(16,22)23)17(21)13-4-3-8-19-12-13/h1-6,8,12,16H,7,9-11H2
• InChI Key: SUBXWPVRGJZCPA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCS(=O)(=O)C1C2=CC=CC=C2F)C(=O)C3=CN=CC=C3
• Molecular Formula: C17H17FN2O3S
• Molecular Weight: 348.4 g/mol

Description

The compound (7-(2-Fluorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)(pyridin-3-yl)methanone is a complex organic molecule. It contains a thiazepan ring, which is a seven-membered ring with one sulfur atom and one nitrogen atom. The thiazepan ring is substituted with a 2-fluorophenyl group and a dioxido group. The molecule also contains a pyridin-3-yl group and a methanone group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the thiazepan ring and the introduction of the various substituents. Unfortunately, without specific literature sources, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazepan ring, the fluorophenyl group, and the pyridinyl group would all contribute to its three-dimensional structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present in its structure. For example, the fluorine atom on the phenyl ring could potentially be replaced by other groups in a nucleophilic aromatic substitution reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the polar dioxido group and the aromatic rings could influence its solubility and reactivity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it interacts with biological systems. Without specific information, it’s difficult to provide a detailed safety analysis.

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in areas like drug discovery and materials science. Future research could explore the synthesis, properties, and potential uses of this compound.